Cas no 77976-07-9 (Benzoyl fluoride,3-cyano-)

• Product Name: Benzoyl fluoride,3-cyano-
• CAS No: 77976-07-9
• MF: C₈H₄FNO
• MW: 149.121865272522
• CID: 551238
• PubChem ID: 23234160
• Update Time: 2025-04-19

Benzoyl fluoride,3-cyano- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,3-cyano-
• 3-cyanobenzoyl fluoride
• Benzoyl fluoride, 3-cyano- (9CI)
• DTXSID50631368
• 77976-07-9

• Inchi： 1S/C8H4FNO/c9-8(11)7-3-1-2-6(4-7)5-10/h1-4H
• InChI Key： LLGFXZPQMCRGQD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 149.02772
• Monoisotopic Mass: 149.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives